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Compound of Interest

Compound Name: Diallyl succinate

Cat. No.: B105260

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of diallyl succinate and diallyl adipate as
monomers in the synthesis of unsaturated polyesters. The information presented herein is
supported by available experimental data and established principles of polymer chemistry to
assist researchers in selecting the appropriate monomer for their specific application.

Introduction

Diallyl succinate and diallyl adipate are both diallyl esters of aliphatic dicarboxylic acids,
serving as key monomers in the production of crosslinked, thermosetting polyesters. Their
polymerizable allyl groups allow for the formation of three-dimensional networks, yielding
materials with desirable thermal and mechanical properties. The primary structural difference
between these two monomers lies in the length of the aliphatic dicarboxylic acid chain: succinic
acid has a four-carbon backbone, while adipic acid has a six-carbon backbone. This seemingly
small variation in chemical structure can significantly influence polymerization kinetics and the
ultimate properties of the resulting polyesters.

Monomer Properties

A summary of the key physical properties of diallyl succinate and diallyl adipate is presented
in Table 1. While both are colorless liquids at room temperature, their molecular weight and
predicted boiling points differ due to the variation in the length of the dicarboxylic acid moiety.
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Property Diallyl Succinate Diallyl Adipate

CAS Number 925-16-6[1] 2998-04-1

Molecular Formula C10H1404[1] C12H1804

Molecular Weight 198.22 g/mol [1] 226.27 g/mol
Appearance Colorless liquid Colorless liquid

Boiling Point 105 °C at 3 mmHg 118-120 °C at 2 mmHg
Density 1.051 g/mL at 25 °C 1.023 g/mL at 25 °C

Polymerization Behavior

The polymerization of diallyl esters is primarily conducted via free-radical mechanisms. A key

characteristic of diallyl monomer polymerization is the competition between intermolecular

propagation (leading to linear chains and crosslinking) and intramolecular cyclization (forming

cyclic structures within the polymer backbone).

Key Comparative Aspects:

o Cyclization Tendency: Diallyl succinate exhibits a high tendency to undergo intramolecular

cyclization to form a 10-membered ring.[1] This is a common feature for diallyl esters of

aliphatic dicarboxylic acids.[1] While not explicitly quantified for diallyl adipate in the available

literature, the longer and more flexible adipate chain may influence the kinetics and

favorability of cyclization compared to the succinate derivative.

o Polymerization Rate: The rate of polymerization of diallyl esters can be influenced by the

structure of the dicarboxylic acid. For polyesters synthesized from diols and diacids, the

shorter succinate chain in poly(butylene succinate) results in different chain mobility and

crystallization behavior compared to the longer adipate chain in poly(butylene adipate).[2]

This suggests that the polymerization kinetics of diallyl succinate and diallyl adipate are

also likely to differ.

e Crosslinking: Both monomers act as crosslinking agents due to the presence of two

polymerizable allyl groups. The density of crosslinks will be influenced by the competition

between cyclization and intermolecular propagation.
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A direct comparative kinetic study for the homopolymerization of diallyl succinate and diallyl
adipate is not readily available in the reviewed literature. However, based on the principles of
radical polymerization, a hypothetical comparison of their polymerization behavior is
summarized in Table 2.

Parameter Diallyl Succinate Diallyl Adipate
o ] Free-Radical Free-Radical
Polymerization Mechanism o o
Cyclopolymerization Cyclopolymerization
Intermolecular propagation, Intermolecular propagation,
Primary Reaction Pathways Intramolecular cyclization, Intramolecular cyclization,
Crosslinking Crosslinking

) Expected to be significant,
High (forms 10-membered

Tendency for Cyclization ings)[1] potentially differing from diallyl
rings . ,
succinate due to chain length
Potentially faster due to the Potentially slower due to the
Inferred Polymerization Rate more rigid structure of the greater flexibility of the adipate
succinate moiety chain

Properties of Resulting Polyesters

The properties of the cured polyesters derived from diallyl succinate and diallyl adipate are
expected to differ due to the structural variations in the monomer units. While specific data for
the homopolymers of these diallyl esters is limited, we can infer the likely property differences
based on studies comparing polyesters made from succinic acid and adipic acid with other
diols. For instance, thermoplastic polyurethanes based on poly(butylene succinate) exhibit
higher glass transition temperatures (Tg) compared to those based on poly(butylene adipate).

[3]

Table 3 provides a qualitative and inferred comparison of the expected properties of polyesters
derived from diallyl succinate and diallyl adipate.
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Property Poly(diallyl succinate) Poly(diallyl adipate)
Inferred Glass Transition )

Higher Lower
Temp. (TQ)

N Potentially higher due to a Potentially lower due to a more

Inferred Thermal Stability o )

more rigid backbone flexible backbone

] Likely higher modulus and Likely lower modulus and

Inferred Mechanical Strength ) o

hardness higher flexibility

) ) Influenced by the extent of Influenced by the extent of

Crosslink Density o o

cyclization cyclization

Experimental Protocols

The following section details a generalized experimental protocol for conducting a comparative
study of the bulk polymerization of diallyl succinate and diallyl adipate. This protocol is
intended as a starting point and may require optimization based on specific research
objectives.

Objective: To compare the polymerization kinetics and properties of polyesters synthesized
from diallyl succinate and diallyl adipate.

Materials:

 Diallyl succinate (inhibitor-free)

« Diallyl adipate (inhibitor-free)

o Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN) as a radical initiator
» Nitrogen gas (high purity)

e Methanol

e Acetone

Experimental Procedure:
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e Monomer Purification: Remove the inhibitor from diallyl succinate and diallyl adipate by
washing with an agueous NaOH solution, followed by washing with deionized water until
neutral, drying over anhydrous magnesium sulfate, and subsequent vacuum distillation.

e Initiator Preparation: Prepare stock solutions of the initiator (e.g., 0.1 M BPO in a suitable
solvent or weighed directly).

e Polymerization Setup:

[e]

Place a known amount of purified diallyl succinate into a series of polymerization tubes.

o

In a separate series of tubes, place the same molar amount of purified diallyl adipate.

Add the desired concentration of the radical initiator to each tube.

[¢]

[e]

Seal the tubes with rubber septa and deoxygenate by bubbling with nitrogen gas for 15-20
minutes while cooling in an ice bath.

o Polymerization Reaction:

o Immerse the sealed tubes in a constant temperature oil bath preheated to the desired
reaction temperature (e.g., 80 °C for BPO).

o Start a timer and remove individual tubes at predetermined time intervals (e.g., 30, 60, 90,
120, 180 minutes).

e Polymer Isolation and Purification:

o

Immediately cool the removed tubes in an ice bath to quench the polymerization.

Dissolve the contents of each tube in a suitable solvent like acetone.

[¢]

[¢]

Precipitate the polymer by slowly adding the solution to a non-solvent such as methanol
with vigorous stirring.

[¢]

Filter the precipitated polymer and wash it several times with fresh methanol.
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o Dry the polymer to a constant weight in a vacuum oven at a moderate temperature (e.g.,
40-50 °C).

e Characterization:

[¢]

Conversion: Determine the percentage conversion gravimetrically from the mass of the
dried polymer and the initial mass of the monomer.

o Molecular Weight: Analyze the molecular weight and molecular weight distribution of the
soluble polymer fractions (pre-gel point) using Gel Permeation Chromatography (GPC).

o Structural Analysis: Characterize the polymer structure using Fourier-Transform Infrared
(FTIR) spectroscopy to identify the disappearance of the allyl double bonds and the
formation of the polyester backbone. Nuclear Magnetic Resonance (NMR) spectroscopy
can be used to quantify the degree of cyclization.

o Thermal Properties: Investigate the thermal properties of the cured polymers, such as the
glass transition temperature (Tg) and decomposition temperature (Td), using Differential
Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

o Mechanical Properties: For fully cured samples, perform mechanical testing (e.g., tensile
strength, modulus) using a universal testing machine.

Visualizations

To aid in the understanding of the chemical structures and processes involved, the following
diagrams are provided.

Figure 1: Chemical Structures of Diallyl Succinate and Diallyl Adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105260#comparison-of-diallyl-succinate-and-diallyl-
adipate-in-polyester-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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